Cas no 1256469-25-6 (2-oxo-2H-pyran-3-yl trifluoromethanesulfonate)

2-oxo-2H-pyran-3-yl trifluoromethanesulfonate Properties

Names and Identifiers

• 1256469-25-6
• EN300-26981205
• 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate
• (2-oxopyran-3-yl) trifluoromethanesulfonate
• 3-(trifluoromethanesulfonyloxy)pyran-2-one
• 3-(Trifluoromethylsulfonyloxy)-2H-pyran-2-one
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-oxo-2H-pyran-3-yl ester
• +Expand

• MDL： MFCD32710818
• InChIKey： WEQIQBJSTNLUCO-UHFFFAOYSA-N
• Inchi： 1S/C6H3F3O5S/c7-6(8,9)15(11,12)14-4-2-1-3-13-5(4)10/h1-3H
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C(=O)OC=CC=1

Computed Properties

• Exact Mass: 243.965
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.965
• Heavy Atom Count: 15
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Boiling Point: 322.7±42.0 °C(Predicted)
• Melting Point: 55-56 °C
• Density: 1.72±0.1 g/cm3(Predicted)